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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing CBO-P11, a potent

antagonist of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), in tube formation

assays. This document outlines the mechanism of action, provides detailed experimental

protocols, and presents data in a structured format to facilitate the assessment of CBO-P11's

anti-angiogenic potential.

Introduction to CBO-P11
CBO-P11 is a synthetic peptide that acts as a competitive inhibitor of Vascular Endothelial

Growth Factor (VEGF) by binding to its primary receptor, VEGFR-2.[1][2] By blocking the

interaction between VEGF and VEGFR-2, CBO-P11 effectively inhibits downstream signaling

pathways that are crucial for angiogenesis, the physiological process through which new blood

vessels form from pre-existing ones.[1] This inhibitory action makes CBO-P11 a valuable tool

for studying angiogenesis and a potential candidate for therapeutic strategies aimed at

controlling pathological neovascularization, such as in tumor growth and metastasis.

Mechanism of Action: Inhibition of VEGFR-2
Signaling
Angiogenesis is a complex process orchestrated by a variety of signaling molecules, with the

VEGF/VEGFR-2 pathway playing a central role. The binding of VEGF-A to VEGFR-2 on
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endothelial cells triggers receptor dimerization and autophosphorylation of specific tyrosine

residues in the cytoplasmic domain. This activation initiates a cascade of downstream signaling

events that promote endothelial cell proliferation, migration, survival, and ultimately, the

formation of new blood vessels.

CBO-P11 exerts its anti-angiogenic effects by directly competing with VEGF for binding to

VEGFR-2, thereby preventing the activation of these critical downstream pathways.

Below is a diagram illustrating the VEGFR-2 signaling pathway and the inhibitory action of

CBO-P11.
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Caption: VEGFR-2 signaling pathway and CBO-P11's point of inhibition.

Quantitative Data on CBO-P11 Activity
The inhibitory effects of CBO-P11 on key endothelial cell functions have been quantified,

providing essential data for experimental design.

Table 1: Inhibitory Concentration (IC50) of CBO-P11 on Endothelial Cell Functions
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Parameter IC50 Value Cell Type

VEGF Binding to VEGFR-1 700 nM Not Specified

VEGF Binding to VEGFR-2 1.3 µM Not Specified

Cell Proliferation 5.8 µM Not Specified

Cell Migration 8.2 µM Not Specified

Data presented in this table is based on available product information. Specific cell types and

experimental conditions may influence the observed IC50 values.

Table 2: Exemplary Quantitative Data of CBO-P11 in a Tube Formation Assay

The following table provides an example of how to present quantitative data from a tube

formation assay with CBO-P11. These are representative data and will vary based on

experimental conditions.

| Treatment | Total Tube Length (µm) | Number of Branch Points | Number of Meshes | |---|---|---

| | Vehicle Control (0.1% DMSO) | 4500 ± 350 | 45 ± 5 | 30 ± 4 | | CBO-P11 (1 µM) | 3200 ± 280

| 32 ± 4 | 21 ± 3 | | CBO-P11 (5 µM) | 1800 ± 210 | 15 ± 3 | 10 ± 2 | | CBO-P11 (10 µM) | 800 ±

150 | 5 ± 2 | 2 ± 1 | | Positive Control (e.g., Suramin) | 950 ± 120 | 6 ± 2 | 3 ± 1 |

Data are presented as mean ± standard deviation.

Experimental Protocol: Tube Formation Assay
This protocol provides a detailed methodology for assessing the anti-angiogenic effects of

CBO-P11 using an in vitro tube formation assay with Human Umbilical Vein Endothelial Cells

(HUVECs).

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial Cell Growth Medium (e.g., EGM-2)

Basement Membrane Extract (BME), such as Matrigel®
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CBO-P11 (lyophilized powder)

Sterile, nuclease-free water or appropriate solvent for CBO-P11 reconstitution

96-well tissue culture plates

Pipettes and sterile tips

Incubator (37°C, 5% CO2)

Inverted microscope with a camera

Image analysis software (e.g., ImageJ with Angiogenesis Analyzer plugin)

Experimental Workflow:
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Preparation

Assay

Analysis

Thaw BME on ice

Coat 96-well plate with BME

Incubate to solidify BME
(37°C, 30-60 min)

Add HUVECs and CBO-P11
to coated wells

Prepare HUVEC suspension Prepare CBO-P11 dilutions

Incubate (4-18 hours)

Image tube formation
(Inverted Microscope)

Quantify tube network
(Image Analysis Software)

Analyze and plot data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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